Cas no 2171600-68-1 (3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid)

• Product Name: 3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid
• CAS No: 2171600-68-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6300168
• PubChem ID: 165820539
• Update Time: 2025-06-13

3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid
• EN300-1540207
• 2171600-68-1
• 3-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}oxolane-2-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-3-27(4-2,25(32)29-22-13-14-34-23(22)24(30)31)16-28-26(33)35-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-23H,3-4,13-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： KPLSPHJVLLMCDG-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(CC)CC)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid

Introduction to 3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid (CAS No. 2171600-68-1)

3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid, identified by its CAS number 2171600-68-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of amino, carboxylic, and oxolane functionalities. The presence of these chemical motifs not only imparts unique physicochemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structure of this compound is notable for its complexity, featuring a central oxolane ring that is further functionalized with an amino group, a methoxycarbonyl moiety, and a butanamido side chain. The fluorenylmethoxycarbonyl (Fmoc) protecting group attached to the amino function is particularly significant, as it is commonly employed in peptide synthesis to protect the amine group during coupling reactions. This protective strategy ensures that the amino group remains unreactive under certain conditions, allowing for selective modifications at other sites within the molecule.

The synthesis of such a complex molecule typically involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, is often necessary to construct the desired framework. The fluorene moiety, which is part of the Fmoc group, contributes to the overall stability and solubility of the compound, making it more amenable to further functionalization or biological testing.

In recent years, there has been growing interest in the development of novel compounds with bioactive properties. The structural features of 3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid suggest potential applications in various therapeutic areas. For instance, the presence of an amino group and a carboxylic acid moiety makes it a viable candidate for further derivatization into peptidomimetics or enzyme inhibitors. Additionally, the oxolane ring can serve as a scaffold for designing molecules with enhanced binding affinity or selectivity towards specific biological targets.

One of the most exciting aspects of this compound is its potential in drug discovery. The fluorene component has been extensively studied for its ability to enhance molecular recognition events due to its rigid planar structure and aromaticity. This property can be exploited to develop high-affinity ligands for receptors or enzymes involved in critical biological pathways. Furthermore, the Fmoc protecting group can be strategically removed at appropriate stages during drug development to reveal reactive sites for further modifications or bioconjugation.

The pharmacological profile of 3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid remains an area of active investigation. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to diseases such as cancer or inflammatory disorders. However, further experimental validation is required to fully elucidate its mechanism of action and therapeutic potential. In vitro assays and in vivo models are essential tools for assessing the efficacy and safety of this compound before it can be considered for clinical applications.

From a chemical biology perspective, this molecule serves as an excellent model system for studying structure-function relationships. By systematically modifying different parts of its structure, researchers can gain insights into how specific chemical groups influence biological activity. Such studies not only contribute to our fundamental understanding of drug design principles but also provide valuable leads for developing next-generation therapeutics.

The synthetic methodologies employed in the preparation of this compound offer valuable insights into modern organic chemistry techniques. The integration of protective groups like Fmoc allows for modular synthesis, where different functional units can be introduced and removed in a controlled manner. This approach is particularly useful in complex molecule synthesis, where multiple reactive sites need to be selectively manipulated.

In conclusion,3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid (CAS No. 2171600-68-1) represents a fascinating example of how intricate molecular design can lead to novel bioactive compounds with significant therapeutic implications. Its complex structure and versatile functionalization potential make it a promising candidate for further exploration in drug discovery and medicinal chemistry. As research continues to uncover new applications and mechanisms associated with this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.